Cas no 862175-17-5 (N-Methyl-5-hexen-1-amine Hydrochloride)

• Product Name: N-Methyl-5-hexen-1-amine Hydrochloride
• CAS No: 862175-17-5
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD19982659
• CID: 662236
• PubChem ID: 71413963
• Update Time: 2025-06-10

N-Methyl-5-hexen-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylhex-5-en-1-amine hydrochloride
• 5-Hexen-1-amine, N-methyl-, hydrochloride
• N-METHYL-1-AMINOHEX-5-ENE HCL
• N-Methyl-5-hexen-1-amine Hydrochloride
• AK142907
• N-methyl-N-hex-5-enylamine hydrochloride
• N-Methylhex-5-en-1-amine HCl
• AQBBGEJZLXNBKS-UHFFFAOYSA-N
• N-methylhex-5-enylamine hydrochloride
• hex-5-enyl-methyl-amine hydrochloride
• N-methylhex-5-en-1-amine;hydrochloride
• SY047447
• ST2419717
• AX8268150
• (hex-5-en-1-yl)(methyl)
• 5-Hexen-1-amine, N-methyl-, hydrochloride (9CI)
• (Hex-5-en-1-yl)(methyl)amine hydrochloride

• MDL： MFCD19982659
• Inchi： 1S/C7H15N.ClH/c1-3-4-5-6-7-8-2;/h3,8H,1,4-7H2,2H3;1H
• InChI Key： AQBBGEJZLXNBKS-UHFFFAOYSA-N
• SMILES： Cl.C=CCCCCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.3
• Topological Polar Surface Area: 12

N-Methyl-5-hexen-1-amine Hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyl-5-hexen-1-amine Hydrochloride

N-Methyl-5-hexen-1-amine Hydrochloride: Chemical Profile and Emerging Applications

N-Methyl-5-hexen-1-amine Hydrochloride, a compound with the CAS number 862175-17-5, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various fields, particularly in drug development and biochemical studies. The N-Methyl-5-hexen-1-amine Hydrochloride structure, featuring a chiral center and an amine functional group, makes it a versatile intermediate in synthesizing more complex molecules.

The chemical composition of N-Methyl-5-hexen-1-amine Hydrochloride is defined by its molecular formula, C₈H₁₇NCl, which highlights its hydrochloride salt form. This configuration contributes to its stability and solubility characteristics, making it suitable for various experimental conditions. The presence of the amine group (-NH₂) and the methyl substituent at the fifth carbon position of the hexene backbone imparts specific reactivity that researchers exploit in synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in N-Methyl-5-hexen-1-amine Hydrochloride due to its role as a precursor in the synthesis of bioactive compounds. Its structural motif is reminiscent of several pharmacologically relevant molecules, suggesting that it could serve as a key intermediate in developing new therapeutic agents. For instance, derivatives of this compound have been explored in the synthesis of vasodilators and neuroactive substances, where precise control over stereochemistry is crucial.

One of the most compelling aspects of N-Methyl-5-hexen-1-amine Hydrochloride is its utility in asymmetric synthesis. The chiral center present in its structure allows for the creation of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Researchers have leveraged this property to develop catalytic systems that enhance the efficiency of enantioselective reactions, thereby improving the overall yield and purity of target molecules.

The compound's solubility profile also plays a critical role in its application within biochemical assays. N-Methyl-5-hexen-1-amine Hydrochloride exhibits good solubility in both aqueous and organic solvents, facilitating its use in a wide range of experimental conditions. This characteristic is particularly valuable in high-throughput screening (HTS) applications, where compatibility with diverse solvent systems is essential for efficient compound testing.

Recent studies have begun to explore the potential of N-Methyl-5-hexen-1-amine Hydrochloride in modulating cellular signaling pathways. Its amine group can interact with various biological targets, including enzymes and receptors, suggesting that it may have roles beyond simple intermediate synthesis. Preliminary investigations have indicated that certain derivatives of this compound can influence neurotransmitter release and ion channel activity, opening new avenues for research into neurological disorders.

The synthetic methodologies employed to produce N-Methyl-5-hexen-1-amine Hydrochloride have also seen significant advancements. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce the cost of obtaining high-purity material but also minimize waste generation, aligning with green chemistry principles.

In conclusion, N-Methyl-5-hexen-1-amine Hydrochloride (CAS no. 862175-17-5) stands out as a versatile and valuable compound in chemical research. Its unique structural features, coupled with its reactivity and solubility properties, make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, its importance in advancing both academic knowledge and industrial applications is undeniable.